Cas no 120722-04-5 (11H,13H-Oxireno[d]pyrano[4',3':3,3a]isobenzofuro[5,4-f][2]benzopyran-4,6,13(2H,5aH)-trione,8-(3-furanyl)-4a,8,8a,9,10,10a,14,14a-octahydro-3,9-dihydroxy-2,2,4a,8a-tetramethyl-,[4aR-(4aa,4bR*,5ab,8b,8ab,9b,10ab,10bR*,14ab)]- (9CI))

• Product name: 11H,13H-Oxireno[d]pyrano[4',3':3,3a]isobenzofuro[5,4-f][2]benzopyran-4,6,13(2H,5aH)-trione,8-(3-furanyl)-4a,8,8a,9,10,10a,14,14a-octahydro-3,9-dihydroxy-2,2,4a,8a-tetramethyl-,[4aR-(4aa,4bR*,5ab,8b,8ab,9b,10ab,10bR*,14ab)]- (9CI)
• CAS No: 120722-04-5
• MF: C₂₆H₂₈O₁₀
• MW: 500.49500
• CID: 98032
• PubChem ID: 14240963

11H,13H-Oxireno[d]pyrano[4',3':3,3a]isobenzofuro[5,4-f][2]benzopyran-4,6,13(2H,5aH)-trione,8-(3-furanyl)-4a,8,8a,9,10,10a,14,14a-octahydro-3,9-dihydroxy-2,2,4a,8a-tetramethyl-,[4aR-(4aa,4bR*,5ab,8b,8ab,9b,10ab,10bR*,14ab)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 11H,13H-Oxireno[d]pyrano[4',3':3,3a]isobenzofuro[5,4-f][2]benzopyran-4,6,13(2H,5aH)-trione,8-(3-furanyl)-4a,8,8a,9,10,10a,14,14a-octahydro-3,9-dihydroxy-2,2,4a,8a-tetramethyl-,[4aR-(4aa,4bR*,5ab,8b,8ab,9b,10ab,10bR*,14ab)]- (9CI)
• 11H,13H-Oxireno[d]pyrano[4',3':3,3a]isobenzofuro[5,4-f][2]benzopyran-4,6,13(2H,5aH)-trione,8-(...
• 11H,13H-Oxireno[d]pyrano[4',3':3,3a]isobenzofuro[5,4-f][2]benzopyran-4,6,13(2H,5aH)-trione,8-(3-furanyl)-4a,8,8a,9,10,10a,14,
• 11H,13H-Oxireno[d]pyrano[4',3':3,3a]isobenzofuro[5,4-f][2]benzopyran-4,6,13(2H,5aH)-trione,8-(3-furanyl)-4a,8,8a,9,10,10a,14,14a-octahydro-3,9-dihydroxy-2,2,4a,8a-tetramethyl-,[4aR-(4aa,4bR*,5ab,8b,8a
• 12ALPHA-HYDROXYEVODOL
• 12α-Hydroxyevodol
• (-)-12a-Hydroxyevodol
• Limonoicacid, 5,6-didehydro-6,12-dihydroxy-, 3,19:16,17-dilactone, (12a)-
• [ "" ]
• CS-0016263
• A-Hydroxyevodol
• HY-N1026
• (-)-12alpha-Hydroxyevodol
• 120722-04-5
• FS-10235
• (-)-12
• (4AS,8aR,8bR,9aS,12S,12aS,13S,14aR,14bR)-12-(furan-3-yl)-7,13-dihydroxy-6,6,8a,12a-tetramethyl-4,4a,8a,12,12a,13,14,14a-octahydro-1H,3H-oxireno[2,3-d]pyrano[4',3':3,3a]isobenzofuro[5,4-f]isochromene-3,8,10(6H,9aH)-trione
• AKOS032962257
• (1R,2R,7S,13R,14R,16S,19S,20S,21S)-19-(furan-3-yl)-11,21-dihydroxy-9,9,13,20-tetramethyl-4,8,15,18-tetraoxahexacyclo[11.9.0.02,7.02,10.014,16.014,20]docos-10-ene-5,12,17-trione
• DA-59858

• Inchi： InChI=1S/C14H13ClN4/c1-16-13-8-18-14(12-3-2-6-17-12)10-7-9(15)4-5-11(10)19-13/h2-7,17H,8H2,1H3,(H,16,19)
• InChI Key： LEAKQIXYSHIHCW-UHFFFAOYSA-N
• SMILES： CNC1CN=C(C2=CC=CN2)C2=CC(=CC=C2N=1)Cl

Computed Properties

• Exact Mass: 500.16800
• Monoisotopic Mass: 500.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 1
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145A^2
• XLogP3: 0.1

Experimental Properties

• Color/Form: Cryst.
• PSA: 145.03000
• LogP: 1.91400

11H,13H-Oxireno[d]pyrano[4',3':3,3a]isobenzofuro[5,4-f][2]benzopyran-4,6,13(2H,5aH)-trione,8-(3-furanyl)-4a,8,8a,9,10,10a,14,14a-octahydro-3,9-dihydroxy-2,2,4a,8a-tetramethyl-,[4aR-(4aa,4bR*,5ab,8b,8ab,9b,10ab,10bR*,14ab)]- (9CI) Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines